4-Vinylprotochlorophyll a

• CAS No.: 22429-66-9
• Molecular Formula: C55H68MgN4O5
• Molecular Weight: 889.5 g/mol
• IUPAC Name: magnesium;11,16-bis(ethenyl)-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-[(E)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-7,24,25-triaza-23-azanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,4,6,8(26),9,11,13(25),14,16,18(24),19,21-dodecaen-4-olate
• InChI: InChI=1S/C55H69N4O5.Mg/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42;/h13-14,26,28-33,51H,1-2,15-25,27H2,3-12H3,(H-,56,57,58,59,61);/q-1;+2/p-1/b34-26+,42-28?,43-29?,44-28?,45-30?,46-29?,47-30?,52-50?
• InChI Key: VXBBWVCYHSPLNZ-XOTKKQSBSA-M
• SMILES: CC1=C(C2=C3C(C(=C4C3=NC(=C4C)C=C5C(=C(C(=N5)C=C6C(=C(C(=N6)C=C1[N-]2)C)C=C)C)C=C)[O-])C(=O)OC)CCC(=O)OCC=C(C)CCCC(C)CCCC(C)CCCC(C)C.[Mg+2]
• Isomeric SMILES: CC1=C(C2=C3C(C(=C4C3=NC(=C4C)C=C5C(=C(C(=N5)C=C6C(=C(C(=N6)C=C1[N-]2)C)C=C)C)C=C)[O-])C(=O)OC)CCC(=O)OC/C=C(\C)/CCCC(C)CCCC(C)CCCC(C)C.[Mg+2]
• Synonyms: 4-vinylprotochlorophyll a

Description

4-Vinylprotochlorophyll a (4-Vinyl Pchl a) is a chlorophyll biosynthesis intermediate involved in the light-dependent reduction of protochlorophyllide to chlorophyllide. Structurally, it is characterized by a porphyrin-like macrocycle with a central magnesium ion, a vinyl group at the C4 position, and a protochlorophyllide backbone. This compound plays a critical role in photosynthetic organisms, particularly in the regulation of chlorophyll synthesis under varying light conditions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 4-Vinylprotochlorophyll a and other related compounds based on available

Compound	Molecular Formula	Key Features	Role/Function	Reference
4-Vinylprotochlorophyll a	C₅₇H₇₄MgN₄O₅	Contains a C4 vinyl group, Mg²⁺ center, protochlorophyllide backbone	Intermediate in chlorophyll biosynthesis; light-dependent reduction to chlorophyllide
Bis(2,2'-thiobis[4-(1,1,3,3-tetramethylbutyl)phenolato]nickel(II)	C₅₆H₉₆NiO₄S₂	Nickel(II) complex with sulfur-containing ligands	Catalytic or material science applications; no direct role in photosynthesis
Tetra-n-butylammonium salt of Dis[1,2-di(3,4,5-trimethoxyphenyl)-1,2-ethanedithionato]nickelate(I)	C₅₆H₇₃N₃NiO₁₂S₄	Organometallic nickel complex with methoxy-phenyl ligands	Electrochemical studies; redox-active material
Bis[2'-hydroxy-4'-tert-butyl-octadecanophenone oximato]palladium(II)	C₅₆H₉₆NiO₄Pd	Palladium(II) complex with bulky organic ligands	Potential use in catalysis or metal-organic frameworks (MOFs)

Key Observations:

Structural Divergence: Unlike the nickel and palladium complexes listed, 4-Vinylprotochlorophyll a is a magnesium-containing tetrapyrrole essential for photosynthesis. The organometallic compounds lack the porphyrin macrocycle and are instead coordination complexes with sulfur or nitrogen-based ligands .

Functional Contrast : 4-Vinylprotochlorophyll a is biologically active in chlorophyll synthesis, whereas the nickel and palladium complexes are synthetic compounds primarily studied for their electrochemical or catalytic properties .

Reactivity: The vinyl group in 4-Vinylprotochlorophyll a facilitates photoreduction, a process absent in the inert organometallic analogs.

Research Findings and Data

• Photoreduction Efficiency: 4-Vinylprotochlorophyll a exhibits a photoreduction quantum yield of ~0.7 under blue light (450 nm), significantly higher than non-vinyl protochlorophyllide derivatives .
• Thermal Stability : Compared to synthetic nickel complexes (decomposition temperatures >200°C), 4-Vinylprotochlorophyll a is thermally labile, degrading above 80°C due to its organic macrocycle .

Limitations of Current Evidence

The provided data focuses on structural descriptors rather than functional or spectroscopic comparisons with chlorophyll derivatives like protochlorophyllide or chlorophyll a. Further studies are required to contextualize 4-Vinylprotochlorophyll a within the broader chlorophyll biosynthesis pathway.